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Compound of Interest

Compound Name: Nanaomycin C

Cat. No.: B1662403

Topic: Nanaomycin C as a Secondary Metabolite of Streptomyces Content Type: An in-depth
technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug
development professionals.

Introduction

Nanaomycin C is a member of the nanaomycin family of antibiotics, a group of quinone-related
compounds produced by the Gram-positive soil bacterium, Streptomyces rosa var. notoensis.
[1] First isolated alongside nanaomycins A and B, Nanaomycin C is structurally distinguished
as an amide derivative of Nanaomycin A.[1] The nanaomycins, as a class, exhibit a range of
biological activities, including antibacterial, antifungal, and antitumor properties. This technical
guide provides a comprehensive overview of Nanaomycin C, focusing on its biosynthesis,
production, isolation, and the regulatory networks governing its synthesis in Streptomyces.

Physicochemical Properties and Bioactivity

While specific quantitative data for Nanaomycin C is limited in publicly available literature, the
properties of the closely related and more extensively studied nanaomycins provide valuable
context.
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Property Nanaomycin A Nanaomycin B Nanaomycin C  Reference
Molecular
C16H1406 C16H1607 C16H15NOs [2]
Formula
Molecular Weight  302.28 320.29 301.29 [2]
Pale yellow
Appearance Orange needles - [2]
needles
Biological
Active against activities are
Gram-positive noted, with
bacteria, fungi, ] ] derivatives
Active against _
) o and Mycoplasma showing strong
Bioactivity ] ) mycoplasmas o ) [L1[2113]14]
gallisepticum. ] activity against
_ and fungi. N
Selective Gram-positive
inhibitor of bacteria, fungi,
DNMTS3B. and Mycoplasma
gallisepticum.
Acute Toxicity
28.2 mg/kg 169 mg/kg - [2]

(LDso, ip in mice)

Biosynthesis of Nanhaomycin C

The biosynthesis of nanaomycins in Streptomyces rosa var. notoensis proceeds through a type
Il polyketide synthase (PKS) pathway, utilizing acetate units as primary building blocks. While
the complete biosynthetic gene cluster for nanaomycins has not been fully elucidated in the
available literature, a proposed pathway can be constructed based on the identified
intermediates.

The biosynthesis is thought to commence with the formation of a polyketide chain, which then
undergoes a series of cyclization and modification reactions to yield Nanaomycin D, the first
stable intermediate in the pathway.[5] Nanaomycin D is then converted to Nanaomycin A.[5][6]
The conversion of Nanaomycin A to Nanaomycin C involves an amidation reaction, where the
carboxylic acid group of Nanaomycin A is converted to a primary amide. The specific enzyme
catalyzing this step has not yet been characterized.
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Below is a diagram illustrating the proposed biosynthetic pathway leading to Nanaomycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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